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Introduction

Gravimetric analysis is a quantitative method that relies on the measurement of mass to
determine the amount of an analyte in a sample.[1][2] One common application is volatilization
gravimetry, where the analyte is separated by converting it to a gas.[3] Soda lime, a mixture of
calcium hydroxide (Ca(OH)z) and sodium hydroxide (NaOH), is a highly effective absorbent for
carbon dioxide (CO2).[4][5] Its porous granular structure provides a large surface area for the
rapid and quantitative absorption of CO2z, making it ideal for gravimetric analysis.

The primary reaction involves the absorption of CO2 by calcium hydroxide, a process catalyzed
by sodium hydroxide in the presence of water.[6] The overall reaction is:

COz + Ca(OH)2 — CaCOs + H20 + heat[6]

The weight gain of the soda lime granules is directly proportional to the amount of CO2
absorbed.[7] This principle is widely applied in various fields, such as measuring CO:z efflux
from soil for environmental studies and determining dissolved COz2 in aqueous samples.[7][8]
This document provides a detailed protocol for the use of soda lime in the gravimetric analysis
of carbon dioxide.

Key Experimental Parameters
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Quantitative data and specifications for a typical CO2z absorption experiment are summarized
below.

Parameter Value | Specification Reference

. . ~80% Ca(OH)2, ~5% NaOH,
Soda Lime Composition . [5]
~15% H20, plus silica

] ] Approximately 19-20% of its
CO2z Absorption Capacity ) [51[9][10]
own weight

N ) Oven-dry at 105°C for 14-24
Initial Preparation [71[8]
hours

) Oven-dry at 105°C for 24
Post-Exposure Drying h [8]
ours

) ) 50 - 200 g, depending on
Typical Sample Size [7][11]
expected CO:z2 levels

) 24 - 48 hours, application-
Exposure Time [71[8]
dependent

Passes through a No. 2 mesh
Granule Size sieve, <2% passes a No. 40 [10][12]

sieve

_ _ Water is required for the
Moisture Requirement ) ] [61[7]
chemical absorption of CO:2

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the gravimetric analysis protocol using soda
lime.
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Experimental Workflow for Gravimetric CO2 Analysis

CO2 Absorption Analysis

3 Place soda lime in 4| Incubatefor24-48n || s Final Drying [I  Final Weighing (W_final) AN  C:
sealed chamber with sample to absorb CO2 (Oven-dry at 105°C for 24h) (Cool in desiccator first)

Click to download full resolution via product page

Caption: Gravimetric analysis workflow using soda lime for CO2 determination.

Detailed Experimental Protocol

This protocol is adapted from standard methods for measuring CO2 absorption, such as soil
respiration analysis.[7][8][11]

4.1. Materials and Equipment

e Granular, non-indicating soda lime

e Drying oven (105°C)

» Analytical balance (readable to 0.001 g)

» Desiccator with desiccant

« Airtight containers (e.g., petri dishes, soil tins) for holding soda lime[8]
o Sealed exposure chamber

e Tongs and heat-resistant gloves

4.2. Procedure

Step 1: Preparation and Initial Drying of Soda Lime
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e Place a predetermined amount of fresh soda lime (e.g., 50 g) into a labeled, clean, and dry
container (e.g., a petri dish or soil tin).[7]

e Place the container with soda lime into a drying oven set at 105°C for at least 14-24 hours
to remove all initial moisture.[7][8] This ensures that the initial weight is solely that of the dry
absorbent.

o After drying, immediately transfer the hot container using tongs to a desiccator. Allow it to
cool completely to room temperature (approximately 1-2 hours). This prevents the
hygroscopic material from absorbing atmospheric moisture during cooling.

Step 2: Initial Weighing

e Once cooled, weigh the container with the dried soda lime on an analytical balance. Record
this mass as W_initial.

o Work quickly to minimize exposure to atmospheric CO2z and moisture.[8]

» Immediately seal the container if it is not being used right away. For some applications, like
soil respiration, the soda lime is rewetted with a small, specific amount of water (e.g., 8 mL
for 50 g) just before placement in the chamber, as water is necessary for the absorption
reaction.[7]

Step 3: Exposure to CO2 Source

o Place the container with the prepared soda lime into the sealed exposure chamber
containing the sample (e.g., a soil core, a water sample).

o Ensure the chamber is airtight to prevent contamination from external COx.

e Itis crucial to include a "blank™ or control chamber. This blank contains a container of soda
lime but no sample, and it is treated identically to the sample chambers. The weight gain in
the blank accounts for any CO2 absorbed during handling or from minor leaks.[8][13]

» Allow the setup to incubate for a specified period, typically 24 to 48 hours, to ensure
sufficient absorption of the evolved CO-2.[7][8]
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Step 4: Retrieval and Final Drying
 After the incubation period, carefully retrieve the soda lime container from the chamber.

o Immediately place the container back into the drying oven at 105°C for 24 hours to remove
the water produced during the CO2z absorption reaction (CO2z + Ca(OH)z - CaCOs + H20).

[6]18]

 After drying, transfer the container to a desiccator and allow it to cool completely to room
temperature.

Step 5: Final Weighing and Calculation

o Weigh the cooled container with the soda lime on the same analytical balance used
previously. Record this mass as W_final.

o Calculate the mass of CO2z absorbed by the soda lime in the sample chamber using the
following formula:

Mass of COz (g) = (W_final - W_initial)_sample - (W_final - W_initial) _blank

e The weight gain in the blank is subtracted to correct for any artifactual CO2 absorption.[7]

Considerations and Best Practices

o Handling: Soda lime is caustic. Always handle it with appropriate personal protective
equipment (PPE), including gloves and safety glasses.

o Blanks: The use of blanks is essential for accurate, quantitative results, as it corrects for CO:z
absorbed during experimental manipulations.[8]

e Drying: Ensuring the soda lime is completely dry before and after exposure (except for the
water produced by the reaction) is the most critical step for accuracy.[7] The weight gain
must reflect carbonate formation, not differences in water content.[7]

e Saturation: The amount of soda lime used should be in sufficient excess to ensure it does
not become saturated with COz during the experiment. Soda lime can absorb about 19-20%
of its weight in CO2.[5][9]
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» Regeneration: While some surface regeneration of active hydroxides can occur if used soda
lime is rested, this is not reliable for quantitative analysis.[14] For analytical purposes, fresh
or properly prepared soda lime should always be used. Some industrial processes allow for
in-situ reactivation with steam, but this is not applicable to this analytical protocol.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b591003#protocol-for-using-soda-lime-in-gravimetric-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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